Cas no 1260593-54-1 ((3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1260593-54-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 1037138
• PubChem ID: 71463800
• Update Time: 2025-10-31

(3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• 1,1-dimethylethyl(trans)-3-hydroxy-4-(hydroxymethyl)-1-piperidinecarboxylate
• 1,1-dimethylethyl (trans)-3-hydroxy4-(hydroxy- methyl)-1-piperidinecarboxylate
• ULXATPSIGBJTPI-DTWKUNHWSA-N
• SCHEMBL23545717
• 1260593-54-1
• 1,1-dimethylethyl (trans)-3-hydroxy-4-(hydroxymethyl)-1-piperidinecarboxylate
• (3S,4S)-tert-Butyl3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• AT38563
• trans-tert-Butyl3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• DTXSID30855707
• (trans)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• AT38564
• 1,1-dimethylethyl (trans)-3-hydroxy-4-(hydroxy-methyl)-1-piperidinecarboxylate
• (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate racemic-trans
• trans-3-hydroxy-4-hydroxymethylpiperidine-1-carboxylic acid tert-butyl ester
• trans-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• DB-362077
• 1-Piperidinecarboxylic acid, 3-hydroxy-4-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3S,4S)-
• 1,1-dimethylethyl(trans)-3-hydroxy-4-(hydroxy-methyl)-1-piperidinecarboxylate
• 219975-81-2
• 1,1-dimethylethyl (trans)-3-hydroxy-4-(hydroxy-methyl) -1-piperidinecarboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-5-4-8(7-13)9(14)6-12/h8-9,13-14H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： ULXATPSIGBJTPI-DTWKUNHWSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1CO

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Additional information on (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate

Introduction to (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1260593-54-1)

(3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1260593-54-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidines, which are six-membered nitrogen-containing heterocyclic compounds. The presence of multiple functional groups, including hydroxyl and tert-butyl ester moieties, makes it a versatile building block for the synthesis of complex molecules.

The chirality of (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate is a critical aspect that influences its reactivity and biological properties. Chiral compounds are essential in pharmaceutical research because they can exhibit different pharmacological effects depending on their enantiomeric form. The (3S,4S) configuration of this compound ensures that it can be selectively used in asymmetric synthesis, leading to the production of enantiomerically pure products.

In recent years, there has been a growing interest in the use of chiral piperidines as intermediates in the synthesis of bioactive molecules. One notable application is in the development of central nervous system (CNS) drugs. The hydroxyl groups in (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity and selectivity. This property is particularly valuable in designing drugs for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The tert-butyl ester group in (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate provides additional stability and solubility characteristics that are beneficial for both synthetic transformations and biological assays. The tert-butyl group acts as a protecting group for the carboxylic acid moiety, allowing for selective functionalization at other sites within the molecule. This feature is crucial in multistep synthetic routes where protecting and deprotecting steps are necessary to achieve the desired final product.

Recent studies have also explored the potential of (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate as a precursor for the synthesis of novel antibiotics. The piperidine scaffold is known to have antimicrobial properties, and modifications to this core structure can lead to compounds with enhanced activity against drug-resistant bacteria. For example, researchers have synthesized derivatives of this compound that exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant concern in clinical settings.

In addition to its applications in drug discovery, (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate has been used as a ligand in metal-catalyzed reactions. The presence of multiple functional groups allows it to coordinate with various metal ions, forming complexes that can catalyze a wide range of organic transformations. These complexes have been employed in asymmetric hydrogenation reactions, which are essential for producing enantiomerically pure pharmaceuticals.

The synthetic accessibility of (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate has been improved through various methodologies developed by synthetic chemists. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. For instance, asymmetric hydrogenation over chiral catalysts has been successfully applied to produce this compound with high enantiomeric purity.

The physical and chemical properties of (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate

In conclusion, (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1260593-54-1) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and metal-catalyzed reactions. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.